Cas no 10520-98-6 ((E)-N-(benzenesulfonyl)benzenecarboimidothioic acid)

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid structure
10520-98-6 structure
Product Name:(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
CAS No:10520-98-6
MF:C13H11NO2S2
MW:277.36194062233
CID:225687
PubChem ID:766158
Update Time:2025-04-19

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,N-(phenylsulfonyl)-
    • N-(benzenesulfonyl)benzenecarbothioamide
    • AC1LG6YY
    • Benzolsulfonylthiobenzamid
    • F0898-0127
    • HMS2780H21
    • N-benzenesulfonyl-thiobenzamide
    • N-Benzolsulfonyl-thiobenzamid
    • N-Phenylsulfonyl-thiobenzamid
    • NSC144072
    • Oprea1_633245
    • Thiobenzoesaeure-benzolsulfonylamid
    • (E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
    • (E)-N-(phenylsulfonyl)benzimidothioic acid
    • N-(phenylsulfonyl)benzenecarbothioamide
    • SMR000473156
    • AKOS003608960
    • DTXSID40354195
    • CHEMBL1725647
    • SR-01000394448
    • NSC-144072
    • EU-0067502
    • AKOS001574351
    • MLS001143321
    • SR-01000394448-1
    • 10520-98-6
    • Inchi: 1S/C13H11NO2S2/c15-18(16,12-9-5-2-6-10-12)14-13(17)11-7-3-1-4-8-11/h1-10H,(H,14,17)
    • InChI Key: NHRGJCJTJXYGDA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC(C1C=CC=CC=1)=S)(=O)=O

Computed Properties

  • Exact Mass: 277.02323
  • Monoisotopic Mass: 277.02312094g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • PSA: 46.17
  • LogP: 3.81230

(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Pricemore >>

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